8-[5-(trifluoromethyl)-2-pyridinyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one

• IUPAC Name: 9-[5-(trifluoromethyl)pyridin-2-yl]-1-oxa-3,9-diazaspiro[4.6]undecan-2-one
• InChI: InChI=1S/C14H16F3N3O2/c15-14(16,17)10-2-3-11(18-8-10)20-6-1-4-13(5-7-20)9-19-12(21)22-13/h2-3,8H,1,4-7,9H2,(H,19,21)
• InChI Key: WABSJIWJAOVGRC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN(C1)C3=NC=C(C=C3)C(F)(F)F)CNC(=O)O2
• Molecular Formula: C14H16F3N3O2
• Molecular Weight: 315.29 g/mol

Description

Trifluoromethylpyridine (TFMP) and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods. One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

TFMP contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure.

Chemical Reactions Analysis

An in-depth study of the reaction of electrochemically generated trifluoromethyl radicals with aryl alkynes in the presence of water is presented. The radicals are readily generated by anodic oxidation of sodium triflinate, an inexpensive and readily available CF3 source, with concomitant reduction of water.

Physical And Chemical Properties Analysis

The physical and chemical properties of TFMP derivatives are influenced by the presence of a fluorine atom and a pyridine in their structure. These elements are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Mechanism of Action

While the mechanism of action for the specific compound “8-[5-(trifluoromethyl)-2-pyridinyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one” is not available, TFMP and its intermediates have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds.

Future Directions

With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. In addition, the agricultural research community faces the challenge of producing pesticides that not only prevent crop losses caused by parasites, but also protect human populations from the spread of diseases such as malaria, dengue fever, or the Zika virus, all of which are carried by mosquitoes. Therefore, the development of new compounds, including TFMP derivatives, is an active area of research.